Bis(4-bromomethylphenyl)methane
Overview
Description
Bis(4-bromomethylphenyl)methane is a chemical compound with the linear formula C15H12Br2O . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of Bis(4-bromomethylphenyl)methane is represented by the linear formula C15H12Br2O . Its molecular weight is 368.07 .Physical And Chemical Properties Analysis
Bis(4-bromomethylphenyl)methane has a molecular weight of 368.07 . More detailed physical and chemical properties are not provided in the search results.Scientific Research Applications
Synthesis of Bromomethyl Sulfides
“Bis(4-bromomethylphenyl)methane” can be used in the bromomethylation of thiols, which results in the formation of bromomethyl sulfides . These compounds are useful building blocks in organic synthesis .
Preparation of Benzyl(bromomethyl)sulfane
This compound has been used in the preparation of benzyl(bromomethyl)sulfane, a compound that has been used as an olefination reagent .
Generation of Organometallics
The bromomethyl group in “Bis(4-bromomethylphenyl)methane” can potentially undergo metal-halogen exchange reactions to generate organometallic compounds . These compounds are useful in various synthetic applications.
Synthesis of Fluorinated Surfactants
Fluorinated bromomethyl derivatives of “Bis(4-bromomethylphenyl)methane” have been used for the preparation of fluorinated surfactants . Some of these surfactants exhibit antimicrobial activity .
Use in Biological Research
“Bis(4-bromomethylphenyl)methane” and its derivatives may have potential applications in biological research. For example, bis(indolyl)methanes, which are structurally similar to “Bis(4-bromomethylphenyl)methane”, are found in terrestrial and marine sources and play a biological role as metabolites .
Use in Material Science
“Bis(4-bromomethylphenyl)methane” and its derivatives could potentially be used in the development of new materials. For instance, bromomethylated thiol derivatives have been used in the preparation of magnetic aerogels .
Mechanism of Action
Target of Action
Bis(4-bromomethylphenyl)methane is a synthesized molecule that can be used as a substitute for uranyl in the synthesis of uranium complexes . .
Mode of Action
It is known to be used in the synthesis of uranium complexes
Biochemical Pathways
As a synthesized molecule used in the synthesis of uranium complexes
Pharmacokinetics
It is also known to inhibit several cytochrome P450 enzymes, including CYP1A2, CYP2C19, CYP2C9, and CYP2D6 .
Action Environment
It is known that the compound has a low water solubility , which could potentially influence its action and stability in aqueous environments.
properties
IUPAC Name |
1-(bromomethyl)-4-[[4-(bromomethyl)phenyl]methyl]benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14Br2/c16-10-14-5-1-12(2-6-14)9-13-3-7-15(11-17)8-4-13/h1-8H,9-11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LHVCMBBFMLZYJL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC2=CC=C(C=C2)CBr)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14Br2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90497521 |
Source
|
| Record name | 1,1'-Methylenebis[4-(bromomethyl)benzene] | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90497521 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
354.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bis(4-bromomethylphenyl)methane | |
CAS RN |
16980-01-1 |
Source
|
| Record name | 1,1'-Methylenebis[4-(bromomethyl)benzene] | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90497521 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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